59-50-7

Chlorocresol

In Stock

• CAS RN:
• 59-50-7

• Formula:
• C7H7ClO
  C6H3OHCH3Cl
  C7H7ClO

• InChI:
• InChI=1S/C7H7ClO/c1-5-4-6(9)2-3-7(5)8/h2-4,9H,1H3

• InChIKey:
• CFKMVGJGLGKFKI-UHFFFAOYSA-N

• 4-Chloro-3-methylphenol is a biocide, which is colorless crystalline compound. It can be commonly used as a preservative in pharmaceutical products and as an additive to building materials and metal-working fluids.
  Chlorocresol appears as a pinkish to white crystalline solid with a phenolic odor. Melting point 64-66°C. Shipped as a solid or in a liquid carrier. Soluble in aqueous base. Toxic by ingestion, inhalation or skin absorption. Used as an external germicide. Used as a preservative in paints and inks.
  4-chloro-m-cresol is a hydroxytoluene that is 3-methylphenol which is substituted by a chlorine at position 4. A ryanodine receptor agonist. It has a role as a ryanodine receptor agonist, an antimicrobial agent and a disinfectant. It is a hydroxytoluene and a member of monochlorobenzenes.
  

Methyl 1-methoxybicyclo[2.2.2]oct-5-ene-2-carboxylate

In Stock

• CAS RN:
• 5259-50-7

• Formula:
• C11H16O3

• InChI:
• InChI=1S/C11H16O3/c1-13-10(12)9-7-8-3-5-11(9,14-2)6-4-8/h3,5,8-9H,4,6-7H2,1-2H3/t8-,9+,11-/m1/s1

• InChIKey:
• DFEJFZWTBMJTQN-WCABBAIRSA-N

• Methyl 1-methoxybicyclo[2.2.2]oct-5-ene-2-carboxylate is a useful research compound. Its molecular formula is C11H16O3 and its molecular weight is 196.24 g/mol. The purity is usually 95%.

2-Iodo-5-nitroaniline

In Stock

• CAS RN:
• 5459-50-7

• Formula:
• C6H5IN2O2

• InChI:
• InChI=1S/C6H5IN2O2/c7-5-2-1-4(9(10)11)3-6(5)8/h1-3H,8H2

• InChIKey:
• VKQOHFHGWCXKOA-UHFFFAOYSA-N

• 2-Iodo-5-nitroaniline is a useful research compound. Its molecular formula is C6H5IN2O2 and its molecular weight is 264.02 g/mol. The purity is usually 95%.

(Z)-N-(3-((3-chloro-4-methylphenyl)amino)-1-(4-(dimethylamino)phenyl)-3-oxoprop-1-en-2-yl)-2-fluorobenzamide

In Stock

• CAS RN:
• 330159-50-7

• Formula:
• C25H23ClFN3O2

• InChI:
• InChI=1S/C25H23ClFN3O2/c1-16-8-11-18(15-21(16)26)28-25(32)23(14-17-9-12-19(13-10-17)30(2)3)29-24(31)20-6-4-5-7-22(20)27/h4-15H,1-3H3,(H,28,32)(H,29,31)/b23-14-

• InChIKey:
• CZLGGMOYTBHYHO-UCQKPKSFSA-N

• (Z)-N-(3-((3-chloro-4-methylphenyl)amino)-1-(4-(dimethylamino)phenyl)-3-oxoprop-1-en-2-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C25H23ClFN3O2 and its molecular weight is 451.93. The purity is usually 95%.

4-acetyl-N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzamide

In Stock

• CAS RN:
• 864859-50-7

• Formula:
• C25H21N3O3S2

• InChI:
• InChI=1S/C25H21N3O3S2/c1-14(29)16-7-9-17(10-8-16)23(31)27-25-22(24-26-19-5-3-4-6-20(19)32-24)18-11-12-28(15(2)30)13-21(18)33-25/h3-10H,11-13H2,1-2H3,(H,27,31)

• InChIKey:
• GYZVEYOKDQONPD-UHFFFAOYSA-N

• 4-acetyl-N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzamide is a useful research compound. Its molecular formula is C25H21N3O3S2 and its molecular weight is 475.58. The purity is usually 95%.

({4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}methyl)dimethylamine

In Stock

• CAS RN:
• 885459-50-7

• Formula:
• C11H14ClN3S

• InChI:
• InChI=1S/C11H14ClN3S/c1-6-7(2)16-11-9(6)10(12)13-8(14-11)5-15(3)4/h5H2,1-4H3

• InChIKey:
• SJZKLCRFLKMTHN-UHFFFAOYSA-N

• ({4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}methyl)dimethylamine is a useful research compound. Its molecular formula is C11H14ClN3S and its molecular weight is 255.76. The purity is usually 95%.

2-(4-Methoxybenzoyl)oxazole

In Stock

• CAS RN:
• 898759-50-7

• Formula:
• C11H9NO3

• InChI:
• InChI=1S/C11H9NO3/c1-14-9-4-2-8(3-5-9)10(13)11-12-6-7-15-11/h2-7H,1H3

• InChIKey:
• KTZHDYOBDPLYRN-UHFFFAOYSA-N

• 2-(4-Methoxybenzoyl)oxazole is a useful research compound. Its molecular formula is C11H9NO3 and its molecular weight is 203.19 g/mol. The purity is usually 95%.

8-Azabicyclo[3.2.1]octane-2,6-diol

In Stock

• CAS RN:
• 107259-50-7

• Formula:
• C7H13NO2

• InChI:
• InChI=1S/C7H13NO2/c9-6-2-1-4-7(10)3-5(6)8-4/h4-10H,1-3H2

• InChIKey:
• SZGXZOVMAQJBDE-UHFFFAOYSA-N

• 8-Azabicyclo[3.2.1]octane-2,6-diol, also known as 8-Azabicyclo[3.2.1]octane-2,6-diol, is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.18 g/mol. The purity is usually 95%.

Bromo-PEG1-CH2CO2tBu

In Stock

• CAS RN:
• 157759-50-7

• Formula:
• C8H15BrO3

• InChI:
• InChI=1S/C8H15BrO3/c1-8(2,3)12-7(10)6-11-5-4-9/h4-6H2,1-3H3

• InChIKey:
• MXCPNUHKYMLSRV-UHFFFAOYSA-N

• Bromo-PEG1-CH2CO2tBu is a PEG derivative containing a bromide group and a t-butyl protected carboxyl group. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The t-butyl protected carboxyl group can be deprotected under acidic conditions.

4-Fluoro-3,3-dimethyl-2,3-dihydro-1H-inden-1-one

In Stock

• CAS RN:
• 1501959-50-7

• Formula:
• C11H11FO

• InChI:
• InChI=1S/C11H11FO/c1-11(2)6-9(13)7-4-3-5-8(12)10(7)11/h3-5H,6H2,1-2H3

• InChIKey:
• JWPBSHXDWNOBPC-UHFFFAOYSA-N

• 4-Fluoro-3,3-dimethyl-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C11H11FO and its molecular weight is 178.206. The purity is usually 95%.

5-bromo-N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)furan-2-carboxamide

In Stock

• CAS RN:
• 1797859-50-7

• Formula:
• C15H16BrNO3S

• InChI:
• InChI=1S/C15H16BrNO3S/c16-14-4-3-13(20-14)15(18)17(10-12-2-1-9-21-12)11-5-7-19-8-6-11/h1-4,9,11H,5-8,10H2

• InChIKey:
• OGSJEAUPTMEJHH-UHFFFAOYSA-N

• 5-bromo-N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C15H16BrNO3S and its molecular weight is 370.26. The purity is usually 95%.

1-(3-Amino-5-bromopyridin-2-YL)ethanone

Usually In Stock

• CAS RN:
• 1357259-50-7

• Formula:
• C7H7BrN2O

• InChI:
• InChI=1S/C7H7BrN2O/c1-4(11)7-6(9)2-5(8)3-10-7/h2-3H,9H2,1H3

• InChIKey:
• IFPHSTAMTOIXEB-UHFFFAOYSA-N

• 1-(3-Amino-5-bromopyridin-2-YL)ethanone is a useful research compound. Its molecular formula is C7H7BrN2O and its molecular weight is 215.05 g/mol. The purity is usually 95%.